4-[(4-chlorophenyl)sulfonyl]-2-(2-fluorophenyl)-N-(prop-2-en-1-yl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-2-(2-fluorophenyl)-N-prop-2-enyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H14ClFN2O3S/c1-2-11-21-17-18(26(23,24)13-9-7-12(19)8-10-13)22-16(25-17)14-5-3-4-6-15(14)20/h2-10,21H,1,11H2
• InChI Key: SPOWIYCQBREUHC-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=C(N=C(O1)C2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClFN2O3S
• Molecular Weight: 392.8 g/mol

Description

Molecular Structure Analysis

The molecule contains an oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). The presence of the sulfonyl group, fluorophenyl group, and prop-2-en-1-yl group would also significantly influence the molecule’s overall structure and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a molecule depend on its structure. The presence of the sulfonyl, fluorophenyl, and prop-2-en-1-yl groups, as well as the oxazole ring, would all influence the properties of this molecule.

Scientific Research Applications

Cellular Stress Response Pathway

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Activation of the p38 MAP Kinase Pathway

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Control of Blood Pressure

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Protein Synthesis and Modification

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Blocking Assay Applications

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Western Blot Applications

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Mechanism of Action

The mechanism of action of a molecule depends on its intended use. For example, if this molecule is intended to be a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on the mechanism of action.

Future Directions

The future directions for research on this molecule would depend on its intended use. If it’s a novel compound, initial studies might focus on determining its physical and chemical properties, as well as its reactivity. If it’s intended to be a drug, future research could involve determining its biological activity, pharmacokinetics, and toxicity.